2-(N-octadecylethanimidoyl)-1-naphthol

• Molecular Formula: C30H47NO
• Molecular Weight: 437.7g/mol
• IUPAC Name: 2-(C-methyl-N-octadecylcarbonimidoyl)naphthalen-1-ol
• InChI: InChI=1S/C30H47NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-25-31-26(2)28-24-23-27-21-18-19-22-29(27)30(28)32/h18-19,21-24,32H,3-17,20,25H2,1-2H3
• InChI Key: INGLVGYOCHRDMO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCN=C(C)C1=C(C2=CC=CC=C2C=C1)O

Description

2-(N-Octadecylethanimidoyl)-1-naphthol is a naphthol derivative characterized by a long aliphatic chain (octadecyl group) attached via an ethanimidoyl moiety to the 2-position of the naphthalene ring. The octadecyl chain likely enhances lipophilicity, making it suitable for applications in polymer stabilization, surface coatings, or as a ligand in coordination chemistry.

Comparison with Similar Compounds

Substituent Effects on Solubility and Reactivity

• 2-(N-Octadecylethanimidoyl)-1-naphthol : The octadecyl chain (C18H37) dominates its solubility profile, rendering it highly hydrophobic. This contrasts sharply with 1-acetamido-7-naphthol (CAS 6470-18-4), which features a polar acetamido group (-NHCOCH3) at the 1-position, enhancing water solubility .
• 2-(2-Pyrimidylazo)-1-naphthol : The azo (-N=N-) and pyrimidyl groups introduce strong metal-chelating capabilities, enabling its use as an analytical reagent for transition metals (e.g., Fe³⁺, Cu²⁺) .

Molecular Weight and Stability

Compound	Molecular Weight (g/mol)	Key Substituent	Thermal Stability
This compound	~465.7*	C18H37-ethylimidoyl	High (long alkyl chain)
1-Acetamido-7-naphthol	201.2	-NHCOCH3	Moderate
2-(3-Methyl-2-buten-1-yl)-1-naphthol	386.4	Prenyl (C5H9)	Moderate
2-(2-Pyrimidylazo)-1-naphthol	~285.3*	Pyrimidylazo	Low (azo group decomposition)

*Calculated based on structural formulas.